Z-Ile-Leu-al
Z-Ile-Leu-al
Z-Ile-Leu-al is a cell-permeable, reversible inhibitor of γ-secretase. It acts by reducing amyloid β (Aβ)-production by blocking γ-secretase activity in vitro.
Brand Name:
Vulcanchem
CAS No.:
161710-10-7
VCID:
VC0547765
InChI:
InChI=1S/C20H30N2O4/c1-5-15(4)18(19(24)21-17(12-23)11-14(2)3)22-20(25)26-13-16-9-7-6-8-10-16/h6-10,12,14-15,17-18H,5,11,13H2,1-4H3,(H,21,24)(H,22,25)/t15-,17-,18-/m0/s1
SMILES:
CCC(C)C(C(=O)NC(CC(C)C)C=O)NC(=O)OCC1=CC=CC=C1
Molecular Formula:
C20H30N2O4
Molecular Weight:
362.47
Z-Ile-Leu-al
CAS No.: 161710-10-7
Inhibitors
VCID: VC0547765
Molecular Formula: C20H30N2O4
Molecular Weight: 362.47
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 161710-10-7 |
|---|---|
| Product Name | Z-Ile-Leu-al |
| Molecular Formula | C20H30N2O4 |
| Molecular Weight | 362.47 |
| IUPAC Name | benzyl N-[(2S,3S)-3-methyl-1-[[(2S)-4-methyl-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamate |
| Standard InChI | InChI=1S/C20H30N2O4/c1-5-15(4)18(19(24)21-17(12-23)11-14(2)3)22-20(25)26-13-16-9-7-6-8-10-16/h6-10,12,14-15,17-18H,5,11,13H2,1-4H3,(H,21,24)(H,22,25)/t15-,17-,18-/m0/s1 |
| Standard InChIKey | WJQLUFQGNVGLKR-SZMVWBNQSA-N |
| SMILES | CCC(C)C(C(=O)NC(CC(C)C)C=O)NC(=O)OCC1=CC=CC=C1 |
| Appearance | Solid powder |
| Description | Z-Ile-Leu-al is a cell-permeable, reversible inhibitor of γ-secretase. It acts by reducing amyloid β (Aβ)-production by blocking γ-secretase activity in vitro. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Z-Ile-Leu-al; Z Ile Leu al; ZIleLeual; Z-IL-CHO; Z IL CHO; Z-Ile-Leu-aldehyde; Gamma-secretase inhibitor XII; |
| Reference | 1: Séveno C, Loussouarn D, Bréchet S, Campone M, Juin P, Barillé-Nion S. γ-Secretase inhibition promotes cell death, Noxa upregulation, and sensitization to BH3 mimetic ABT-737 in human breast cancer cells. Breast Cancer Res. 2012 Jun 15;14(3):R96. PubMed PMID: 22703841; PubMed Central PMCID: PMC3446359. |
| PubChem Compound | 44366908 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume